Cas no 2639408-87-8 (5-(benzyloxy)carbonyl-1-(4-methoxyphenyl)-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid)

• Product Name: 5-(benzyloxy)carbonyl-1-(4-methoxyphenyl)-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid
• CAS No: 2639408-87-8
• MF: C₂₂H₂₁N₃O₅
• MW: 407.419245481491
• CID: 5651785
• PubChem ID: 165896290
• Update Time: 2025-07-23

5-(benzyloxy)carbonyl-1-(4-methoxyphenyl)-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27782645
• 5-[(benzyloxy)carbonyl]-1-(4-methoxyphenyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid
• 2639408-87-8
• 5-(benzyloxy)carbonyl-1-(4-methoxyphenyl)-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid

• Inchi： 1S/C22H21N3O5/c1-29-17-9-7-16(8-10-17)25-19-11-12-24(13-18(19)20(23-25)21(26)27)22(28)30-14-15-5-3-2-4-6-15/h2-10H,11-14H2,1H3,(H,26,27)
• InChI Key： ASLZPZPZZBGYKQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC2C(C(=O)O)=NN(C3C=CC(=CC=3)OC)C=2CC1)=O

Computed Properties

• Exact Mass: 407.14812078g/mol
• Monoisotopic Mass: 407.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.9Ų

Additional information on 5-(benzyloxy)carbonyl-1-(4-methoxyphenyl)-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid

Recent Advances in the Study of 5-(benzyloxy)carbonyl-1-(4-methoxyphenyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid (CAS: 2639408-87-8)

The compound 5-(benzyloxy)carbonyl-1-(4-methoxyphenyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid (CAS: 2639408-87-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazolopyridine derivative is being investigated for its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have focused on its structural optimization, pharmacological properties, and mechanism of action, aiming to enhance its efficacy and selectivity for target proteins.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways and derivatization of this compound to improve its pharmacokinetic profile. The study highlighted the importance of the benzyloxycarbonyl and methoxyphenyl groups in modulating the compound's binding affinity to specific kinase domains. Computational docking studies revealed that these functional groups facilitate interactions with key amino acid residues in the ATP-binding pocket of target kinases, suggesting its potential as a scaffold for designing selective inhibitors.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, evaluated the anti-inflammatory effects of derivatives of 2639408-87-8. The researchers synthesized a series of analogs and tested their ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. The results demonstrated that the parent compound exhibited moderate activity, while certain structural modifications significantly enhanced its potency. These findings underscore the versatility of this pyrazolopyridine core in drug discovery and its potential for further optimization.

Furthermore, a 2024 preprint on ChemRxiv detailed the use of 2639408-87-8 as a building block in the synthesis of fluorescent probes for imaging kinase activity in live cells. The study leveraged the compound's inherent fluorescence properties and its ability to bind selectively to specific kinases, enabling real-time monitoring of enzymatic activity. This application opens new avenues for studying kinase dynamics in disease models, particularly in cancer research.

In conclusion, the compound 5-(benzyloxy)carbonyl-1-(4-methoxyphenyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid (CAS: 2639408-87-8) represents a promising scaffold in medicinal chemistry. Its structural features and pharmacological potential make it a valuable candidate for further research, particularly in the development of kinase inhibitors and anti-inflammatory agents. Ongoing studies are expected to uncover additional applications and optimize its therapeutic profile.